Cas no 1702238-63-8 (Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-)

• Product Name: Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-
• CAS No: 1702238-63-8
• MF: C₂₃H₁₇BrFNO₄
• MW: 470.287789106369
• CID: 5253058
• PubChem ID: 108403496
• Update Time: 2025-06-11

Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-
• 2-(2-bromo-5-fluorophenyl)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetic acid
• 1702238-63-8
• EN300-385445

• Inchi： 1S/C23H17BrFNO4/c24-20-10-9-13(25)11-18(20)21(22(27)28)26-23(29)30-12-19-16-7-3-1-5-14(16)15-6-2-4-8-17(15)19/h1-11,19,21H,12H2,(H,26,29)(H,27,28)
• InChI Key： IZWHOLAAIHOZQM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(C(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)F

Computed Properties

• Exact Mass: 469.03250g/mol
• Monoisotopic Mass: 469.03250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Density: 1.528±0.06 g/cm3(Predicted)
• Boiling Point: 640.7±55.0 °C(Predicted)
• pka: 2.94±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-

Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- (CAS No. 1702238-63-8): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- (CAS No. 1702238-63-8) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, often referred to as Fmoc-L-Fmoc-L-Boc-β-(5-fluoro-2-bromophenyl)alanine in the literature, is a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular structure of Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- is characterized by a benzene ring substituted with a bromine atom at the 2-position and a fluoro atom at the 5-position. The α-position of the carboxylic acid group is occupied by an amino group protected with a fluorenylmethyloxycarbonyl (Fmoc) moiety. This combination of functional groups imparts the compound with high reactivity and selectivity, making it an ideal building block for the synthesis of complex peptides and small molecules.

Recent advancements in synthetic organic chemistry have led to the development of efficient and scalable methods for the synthesis of Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro-. One notable approach involves the use of palladium-catalyzed cross-coupling reactions, which allow for the selective introduction of bromine and fluorine substituents onto the benzene ring. This method not only improves the yield and purity of the final product but also reduces the environmental impact associated with traditional synthetic routes.

In terms of its applications, Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- has shown promise in various areas of medicinal chemistry. For instance, it has been used as a key intermediate in the synthesis of peptidomimetics designed to target specific protein-protein interactions. These peptidomimetics have demonstrated potent inhibitory activity against enzymes involved in cancer progression and neurodegenerative diseases.

Furthermore, Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- has been employed in the development of novel prodrugs that enhance drug delivery and bioavailability. The presence of the Fmoc protecting group allows for controlled deprotection under physiological conditions, thereby improving the therapeutic index of the final drug product. This approach has been particularly useful in optimizing the pharmacokinetic properties of small molecule drugs targeting G protein-coupled receptors (GPCRs).

The structural versatility of Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- also makes it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying new lead compounds for drug discovery. Its ability to form stable complexes with metal ions and its compatibility with various functionalization strategies have facilitated its use in combinatorial chemistry libraries.

Recent studies have also explored the potential of Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- as a scaffold for designing photoresponsive materials. The incorporation of fluorine and bromine substituents into the benzene ring enhances the compound's photophysical properties, making it suitable for applications in photodynamic therapy (PDT) and other light-based therapeutic modalities.

In conclusion, Benzeneacetic acid, 2-bromo-α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-5-fluoro- (CAS No. 1702238-63-8) is a versatile and valuable compound with a wide range of applications in medicinal chemistry. Its unique structural features and synthetic accessibility make it an indispensable tool for researchers working on drug discovery and development projects. As research in this area continues to advance, it is likely that new and innovative uses for this compound will be discovered, further expanding its impact on human health and well-being.